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Compound of Interest

Compound Name: Dibutyltin bis(2-ethylhexanoate)

Cat. No.: B1591396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Dibutyltin bis(2-ethylhexanoate) (CAS No. 2781-10-4). Adherence to these procedures is

critical for ensuring personal safety and proper disposal.

I. Chemical Safety and Hazard Information
Dibutyltin bis(2-ethylhexanoate) is an organotin compound that presents several health

hazards. It is harmful if swallowed, inhaled, or absorbed through the skin, and it can cause

irritation to the eyes, skin, and respiratory tract.[1][2] This substance is also suspected of

causing genetic defects and may impair fertility or harm an unborn child.[3][4] Prolonged or

repeated exposure can lead to organ damage.[1][3][4]

Physicochemical Properties:
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Property Value

Appearance White powder or solid.[1][3][5][6]

Melting Point 54-60 °C[7]

Boiling Point 215-220 °C at 2 mmHg[2][8]

Solubility
Insoluble in water; Soluble in mineral oil,

acetone, and xylene.[2][6]

Vapor Pressure 0.1 Pa at 19.85 °C[2]

Hazard Identification:

Hazard GHS Classification Signal Word

Acute Toxicity (Oral) Category 3 or 4 Danger / Warning

Skin Corrosion/Irritation Category 1C or 2 Danger / Warning

Serious Eye Damage/Irritation Category 1 or 2A Danger / Warning

Skin Sensitization Category 1 Warning

Germ Cell Mutagenicity Category 2 Warning

Reproductive Toxicity Category 1A or 1B Danger

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 Danger

Note: Classifications may vary slightly between suppliers.

II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Dibutyltin bis(2-
ethylhexanoate) to minimize exposure.
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Body Part Required PPE Standard/Specification

Eyes/Face

Chemical safety goggles or a

face shield where splashing is

possible.[1][9][10]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[3]

Skin/Hands

Neoprene or nitrile rubber

gloves.[5][9] Wear appropriate

protective clothing to prevent

skin exposure.[1][9]

Inspect gloves before use.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[1]

[3]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1]

Exposure Limits for Organotin Compounds (as Sn):

Organization TWA STEL

ACGIH 0.1 mg/m³ 0.2 mg/m³

NIOSH 0.1 mg/m³ -

OSHA 0.1 mg/m³ -

III. Operational Plan: Step-by-Step Handling
Procedure
This workflow outlines the necessary steps for safely handling Dibutyltin bis(2-
ethylhexanoate) from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/70582.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SNB2050-msds.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://pim-resources.coleparmer.com/sds/70582.pdf
https://www.fishersci.com/store/msds?partNumber=AA71126&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SND2900_DI-n-BUTYLBIS2-ETHYLHEXANOATETIN-tech-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SNB2050-msds.pdf
https://pim-resources.coleparmer.com/sds/70582.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SNB2050-msds.pdf
https://pim-resources.coleparmer.com/sds/70582.pdf
https://www.fishersci.com/store/msds?partNumber=AA71126&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/70582.pdf
https://www.benchchem.com/product/b1591396?utm_src=pdf-body
https://www.benchchem.com/product/b1591396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Decontamination

Disposal

Work Area Preparation:
Ensure proper ventilation.

Verify eyewash and safety shower are accessible.

Don PPE:
Wear appropriate gloves, lab coat,

 and chemical safety goggles.

Weighing and Transfer:
Handle in a fume hood.

Minimize dust generation.

Experimental Use:
Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Decontaminate Surfaces:
Wipe down work surfaces with an appropriate solvent.

Doff PPE:
Remove PPE in the correct order to avoid contamination.

Personal Hygiene:
Wash hands and any exposed skin thoroughly after handling.

Waste Collection:
Collect all waste (solid and liquid) in a designated,

labeled hazardous waste container.

Final Disposal:
Dispose of waste according to local,

 state, and federal regulations.

Click to download full resolution via product page

Safe Handling Workflow for Dibutyltin bis(2-ethylhexanoate)
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IV. Spill and Emergency Procedures
In Case of a Spill:

Evacuate unnecessary personnel from the area.[9]

Wear appropriate PPE as outlined in Section II.

Avoid generating dust.[1]

Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container

for disposal.[1][9]

Ventilate the area of the spill.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention.[1] Wash

clothing before reuse.[1]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.[1]
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V. Disposal Plan
Dibutyltin bis(2-ethylhexanoate) and any contaminated materials must be disposed of as

hazardous waste.[2]

Waste Collection and Storage:

Collect waste material in a designated, compatible, and properly labeled hazardous waste

container.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

Disposal Method:

All waste must be disposed of in accordance with local, state, and federal regulations.[5][9]

Do not allow the material to be released into the environment.[2][3] Contact your institution's

environmental health and safety department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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